(Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-(4-methyl-6-methylsulfonyloxy-3-oxo-1-benzofuran-2-ylidene)methyl]benzoate
• InChI: InChI=1S/C19H16O7S/c1-11-8-14(26-27(3,22)23)10-15-17(11)18(20)16(25-15)9-12-4-6-13(7-5-12)19(21)24-2/h4-10H,1-3H3/b16-9-
• InChI Key: HLFDXZWHWBXTTQ-SXGWCWSVSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)O2)OS(=O)(=O)C
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/O2)OS(=O)(=O)C
• Molecular Formula: C19H16O7S
• Molecular Weight: 388.4 g/mol
• CAS No.: 903863-06-9

Description

The compound “(Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate” is a benzofuran-based derivative characterized by a (Z)-configured methylidene group bridging a 3-oxobenzofuran core and a para-substituted benzoate ester. Key structural features include:

• Benzofuran core: A 4-methyl group at position 4 and a methylsulfonyloxy group at position 6, which confer electron-withdrawing and polar properties.
• Methylidene linker: The (Z)-stereochemistry at the double bond influences spatial orientation and molecular interactions.
• Benzoate ester: A methyl ester at the para-position of the benzene ring, contributing to solubility and metabolic stability.

Biological Activity

(Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a synthetic compound with potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a complex structure characterized by a benzofuran moiety and a methylsulfonyl group, which are known to influence its biological properties. The structural formula can be represented as follows:

$$\text{C}_{18}\text{H}_{19}\text{O}_5\text{S}$$

This structure suggests potential interactions with various biological targets due to the presence of functional groups that may facilitate binding with proteins or enzymes.

Anticholinesterase Activity

One of the notable biological activities of this compound is its anticholinesterase activity . In studies involving similar benzofuran derivatives, compounds exhibited significant inhibition of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. For instance, related compounds showed IC50 values ranging from 10 nM to 50 nM, indicating potent activity against AChE . This suggests that (Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate may have similar or enhanced inhibitory effects, making it a candidate for treating conditions like Alzheimer's disease.

The biological activity of (Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate can be attributed to several mechanisms:

• Enzyme Inhibition : The presence of the benzofuran moiety is known to facilitate interactions with enzymes like AChE, leading to increased levels of acetylcholine in synaptic clefts.
• Receptor Modulation : The compound may act as an antagonist or agonist at specific receptors, modulating pathways involved in neuroprotection or stress response.
• Anti-inflammatory Effects : Compounds with similar structures have shown anti-inflammatory properties, which could be beneficial in treating neurodegenerative diseases.

Case Studies and Research Findings

Recent research has explored various derivatives of similar structures to assess their biological activities:

Compound	Activity	IC50 Value
Compound A	AChE Inhibition	10 nM
Compound B	CRF Receptor Binding	9.5 nM
Compound C	Anti-inflammatory	Not specified

These findings suggest that modifications to the core structure can lead to enhanced biological activity, indicating that (Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate might be optimized for better efficacy.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous derivatives, focusing on substituent effects, physicochemical properties, and functional group variations.

Table 1: Structural and Functional Group Comparison

Compound Name (CAS or ID)	Core Structure	Substituents (Position)	Functional Groups	Molecular Weight (g/mol)	XLogP3	Reference
Target compound	3-Oxobenzofuran	4-methyl (C4), methylsulfonyloxy (C6)	(Z)-methylidene, methyl benzoate	Not reported	~3.5*	-
[(2Z)-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] 2-methoxybenzoate (622364-87-8)	3-Oxobenzofuran	Pyridin-3-ylmethylidene (C2), 2-methoxybenzoate (C6)	(Z)-methylidene, methoxy benzoate	Not reported	~4.2†
Methyl 2-[[(2Z)-2-[(4-tert-butylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate (620547-56-0)	3-Oxobenzofuran	4-tert-butylphenylmethylidene (C2), acetoxy (C6)	(Z)-methylidene, acetate ester	366.4	5.2
Methyl 4-[[(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl]oxymethyl]benzoate (622804-83-5)	3-Oxobenzofuran	5-methylfuranmethylidene (C2), oxymethylbenzoate (C6)	(Z)-methylidene, methyl benzoate	Not reported	~4.8‡
I-6230 (Ethyl 4-(4-(pyridazin-3-yl)phenethylamino)benzoate)	Benzene	Pyridazine (aromatic), phenethylamino linker	Ethyl benzoate, amino group	Not reported	~2.1

*Estimated based on methylsulfonyloxy’s polarity.
†Inferred from methoxy group’s hydrophobicity.
‡Predicted from furan’s electron-rich nature.

Key Findings

Substituent Effects on Polarity: The target compound’s methylsulfonyloxy group at C6 enhances polarity compared to methoxy (CAS 622364-87-8) or acetoxy (CAS 620547-56-0) substituents, likely improving aqueous solubility but reducing membrane permeability . Methyl vs.

Stereochemical Influence :

• The (Z)-configuration of the methylidene linker is conserved across benzofuran derivatives (e.g., CAS 622804-83-5), ensuring planar alignment of aromatic systems for π-π stacking or receptor binding .

Ester Group Variations :

• Methyl benzoate (target compound) vs. ethyl benzoate (I-6230): Methyl esters generally exhibit faster metabolic hydrolysis, which may reduce half-life compared to ethyl analogs .

Biological Relevance :

• Compounds like I-6230 and I-6232 () with pyridazine or isoxazole substituents show structural divergence from the benzofuran core but share benzoate esters, suggesting divergent mechanisms of action (e.g., kinase inhibition vs. oxidative stress modulation) .

Contradictions and Limitations

• Limited data on the target compound’s exact molecular weight or bioactivity necessitate further experimental validation.